Cas no 1781081-28-4 ((3-ethoxyoxolan-3-yl)methyl(methyl)amine)

• Product Name: (3-ethoxyoxolan-3-yl)methyl(methyl)amine
• CAS No: 1781081-28-4
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5738703
• PubChem ID: 105431249
• Update Time: 2023-11-24

(3-ethoxyoxolan-3-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1781081-28-4
• EN300-1143978
• [(3-Ethoxyoxolan-3-yl)methyl](methyl)amine
• 1-(3-ethoxyoxolan-3-yl)-N-methylmethanamine
• 3-Furanmethanamine, 3-ethoxytetrahydro-N-methyl-
• (3-ethoxyoxolan-3-yl)methyl(methyl)amine

• Inchi： 1S/C8H17NO2/c1-3-11-8(6-9-2)4-5-10-7-8/h9H,3-7H2,1-2H3
• InChI Key： MDZSHXHDKFLWOP-UHFFFAOYSA-N
• SMILES： O1CCC(CNC)(C1)OCC

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Boiling Point: 207.3±20.0 °C(Predicted)
• pka: 10.22±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes